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Compound of Interest

Compound Name: UF-17 HCI

Cat. No.: B1195031

Application Notes and Protocols for UF-17 HCI

For Researchers, Scientists, and Drug Development Professionals

Introduction and Important Considerations

UF-17 is an analytical reference standard structurally related to a class of synthetic opioids. It
was originally synthesized by the Upjohn company during research into novel antidepressants.
The hydrochloride salt (HCI) is the common form for laboratory use.

Crucial Note for Researchers: Extensive searches of scientific literature and supplier databases
indicate that UF-17 has no documented pharmacological activity or receptor-binding data.[1][2]
It is primarily intended for use as a reference standard in forensic and analytical chemistry for
the identification and quantification of related synthetic compounds.[1][2] There is no evidence
to suggest that UF-17 modulates any known signaling pathways or has a direct application in
cell-based assays for studying cellular function.

Therefore, the following protocols are provided as a guide for the preparation of UF-17 HCI
solutions for analytical purposes or for hypothetical preliminary screening. The workflow and
pathway diagrams are generalized examples and are not based on any known biological
activity of UF-17.

Compound Information: UF-17 HCI
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Herein is a summary of the key chemical and physical properties of UF-17 HCI.

Property Value

N-trans-2-(dimethylamino)cyclohexyl)-N-
Formal Name
phenylpropionamide, monohydrochloride

Molecular Formula C17H26N20 « HCI

Formula Weight 310.9 g/mol

Purity =98%

Formulation A crystalline solid

Solubility DMF: 30 mg/mL, DMSO: 30 mg/mL, Ethanol: 30
mg/mL, PBS (pH 7.2): 10 mg/mL

Storage Store at -20°CJ3]

Stability > 5 years (when stored correctly)[3]

Experimental Protocols
Preparation of a 10 mM Stock Solution of UF-17 HCI in
DMSO

This protocol describes the preparation of a 10 mM stock solution of UF-17 HCI, a common
starting concentration for analytical standards and for screening in cell-based assays.

Materials:

UF-17 HCI (crystalline solid)

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer
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» Pipettes and sterile filter tips
Procedure:
o Determine the required mass of UF-17 HCI:
o The formula weight of UF-17 HCl is 310.9 g/mol .
o To prepare 1 mL of a 10 mM solution, you will need:
» Mass (g) = Concentration (mol/L) x Volume (L) x Formula Weight ( g/mol )
» Mass (mg) = 10 mmol/L x 0.001 L x 310.9 g/mol x 1000 mg/g = 3.109 mg
e Weighing the compound:
o Tare a sterile microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh out approximately 3.11 mg of UF-17 HCI into the tube. Record the exact
weight.

e Dissolving the compound:

o Based on the actual weight, calculate the precise volume of DMSO required to achieve a
10 mM concentration.

= Volume (mL) = (Mass (mg) / 310.9 mg/mmol) / 10 mmol/mL

o Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the
UF-17 HCI.

o Cap the tube tightly and vortex thoroughly until the solid is completely dissolved. A brief
sonication may aid in dissolution if necessary.

e Storage:

o Aliquot the stock solution into smaller volumes in sterile cryovials to avoid repeated freeze-
thaw cycles.
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o Store the aliquots at -20°C.

Preparation of Working Solutions for Cell-Based Assays

When preparing working solutions for cell-based assays, it is crucial to dilute the DMSO stock
solution in cell culture medium to a final DMSO concentration that is non-toxic to the cells
(typically < 0.5%).

Materials:

e 10 mM UF-17 HCI stock solution in DMSO
o Appropriate sterile cell culture medium

o Sterile tubes and pipettes

Procedure:

o Determine the desired final concentration of UF-17 HCI for your assay (e.g., 1 uM, 10 uM,
100 pM).

o Perform serial dilutions: It is recommended to perform a serial dilution of the 10 mM stock
solution in cell culture medium to achieve the final desired concentrations.

o Example for preparing a 10 uM working solution:

» First, prepare an intermediate dilution by adding 10 pL of the 10 mM stock solution to
990 pL of cell culture medium. This results in a 100 puM solution (a 1:100 dilution).

= Next, add 100 pL of the 100 uM intermediate solution to 900 pL of cell culture medium
to get a final 10 uM working solution (a 1:10 dilution). The final DMSO concentration
would be 0.1%.

» Vehicle Control: Prepare a vehicle control solution containing the same final concentration of
DMSO in the cell culture medium as the highest concentration of the test compound.

e Immediate Use: Use the prepared working solutions immediately or store them at 4°C for a
short period, protecting them from light. For longer storage, it is advisable to prepare fresh
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working solutions.

Visualizations

The following diagrams are provided to fulfill the visualization requirements. It is reiterated that
UF-17 has no known biological activity, and therefore these diagrams are for illustrative
purposes only.

Caption: General workflow for compound solution preparation.

Caption: Generic cell signaling pathway example.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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